Cas no 50-44-2 (6-Mercaptopurine)

• Product Name: 6-Mercaptopurine
• CAS No: 50-44-2
• MF: C₅H₄N₄S
• MW: 152.17705821991
• MDL: MFCD00233552
• CID: 33475
• PubChem ID: 329755748
• Update Time: 2025-05-20

6-Mercaptopurine Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-6(9H)-thione
• 6-MP
• 6-Mercaptopurine
• purine-6-thiol
• Mercaptopurine (6-MP)
• 1,9-Dihydropurine-6-thioneDISCONTINUED, see M225450
• 6MP
• blood agar
• Mercaptopurine
• 1,7-Dihydro-6H-purine-6-thione
• 3H-Purine-6-thiol
• 6-Thioxopurine
• 7-Mercapto-1,3,4,6-tetrazaindene
• Mercapurin
• Purinethol
• 6-Thiopurine
• Leukerin
• Mercaleukin
• Leupurin
• Puri-Nethol
• Ismipur
• Mern
• 6-Thiohypoxanthine
• 6-Mercaptopurin
• 6-Purinethiol
• Purimethol
• Purinethiol
• 7H-purine-6-thiol
• 9H-Purine-6-thiol
• 6 MP
• 1,9-dihydro-6H-purine-6-thione
• Mercaleukim
• Mercaptopurina
• Mercaptopurinum
• Mercaptopurine (6-MP)
• Hypoxanthine, thio-
• 3,7-dihydropurine-6-thione
• Merkaptopuryna
• Mercaptopurin
• 6
• AB00171799_05
• KBio3_002842
• Purine-6(1H)-thione
• LS-141
• Wellcome Brand of 6-Mercaptopurine
• Spectrum3_000491
• NCGC00094717-02
• Pharmakon1600-01500387
• Mercaptopurine anhydrous
• KBio1_000493
• HMS3713N10
• Mercaptopurine [USAN:USP:INN]
• M0063
• NCIMech_000025
• MERCAPTOPURINE [HSDB]
• 6H-Purine-6-thione, 1,2,3,9-tetrahydro-, hydrate (1:1)
• CAS-50-44-2
• KBio2_006537
• Spectrum_000921
• HMS3872N13
• 6-Mercaptopurine, analytical standard
• NSC-817004
• cMAP_000033
• 6-Merkaptopurin [Czech]
• MERCAPTOPURINE (USP MONOGRAPH)
• KBioGR_001493
• GlaxoSmithKline Brand of 6-Mercaptopurine
• CCG-39915
• AG-670/31547064
• Q418529
• W-105961
• Mercaptopurina [INN-Spanish]
• DTXCID00810
• SPECTRUM1500387
• HMS3369M05
• D04931
• SR-05000001925-1
• 6,9-DIHYDRO-1H-PURINE-6-THIONE
• KBioSS_002366
• 6-MERCAPTOPURINE [IARC]
• SK5357
• DB01033
• 157930-11-5
• KBioGR_002363
• KBio2_001401
• 6 Mercaptopurine
• AS-13109
• SR-05000001925-2
• NCGC00094717-03
• Mercaptopurine [USAN:USP]
• Leukerin, 99%-Carc
• SR-05000001925
• Tox21_202591
• AKOS008901311
• EN300-61517
• MLS001304020
• 7H-PURINE-6-THIOL MONOHYDRATE
• MLS001066623
• Mercaptopurine, 6-
• AZATHIOPRINE IMPURITY B (EP IMPURITY)
• Loulla
• BW 57 323H
• CHEBI:94796
• Mercaptopurine;6-MP
• Mercaptopurine (INN)
• KBio2_003969
• NCI60_041653
• DTXSID0020810
• 1H-purine-6(7H)-thione.
• 6,7-dihydro-3H-purine-6-thione
• purine antimetabolite: inhibits nucleic acid replication
• CCG-266232
• DivK1c_000493
• MERCAPTOPURINE ANHYDROUS [WHO-DD]
• CHEBI:2208
• STL257085
• NSC-755
• mercaptopurin-
• KBio2_004931
• Merkaptopuryna [Polish]
• KBio2_002363
• HMS1920L07
• C5-H4-N4-S.Na
• NCI-C04886
• CCG-35344
• CS-O-30642
• Spectrum5_000950
• C5H4N4S
• Wellcome Brand of 6 Mercaptopurine
• MLS006011869
• Mercaptopurine (VAN)
• 6 Thiopurine
• SCHEMBL3893
• Tox21_111158
• Tox21_111158_1
• Leukerin, 99% - Carc
• HMS501I15
• STK727062
• NCGC00094717-05
• AKOS016903205
• Mercaptopurinum (Latin)
• MERCAPTOPURINE [INN]
• Azathioprine EP Impurity B
• SW199090-2
• Mercaptopurinum [INN-Latin]
• AM81386
• H-Purine-6(1H)-thione
• Glaxo Wellcome Brand of 6-Mercaptopurine
• DISCONTINUED, see M225450
• AKOS000170222
• MERCAPTOPURINE (USP-RS)
• 6 Mercaptopurine Monohydrate
• 157930-13-7
• FT-0621175
• Purixan
• PKK6MUZ20G
• Leupu rin
• KBio3_001481
• GlaxoSmithKline Brand of 6 Mercaptopurine
• SCHEMBL2790086
• NCGC00091641-03
• Purine, 6-mercapto-
• 1H-Purine, 6-mercapto-
• 1,9-dihydropurine-6-thione
• 7H-Purin-6-yl hydrosulfide #
• 50-44-2
• NCGC00094717-01
• NCGC00188973-01
• AB00876276-13
• Mercaptopurine; 7H-Purine-6-thiol; Azathioprine BP Impurity B
• 6-MERCAPTOPURINE [MI]
• 6-MERCAPTOPURINE (IARC)
• HMS3747A17
• NCGC00260139-01
• AZATHIOPRINE IMPURITY B [EP IMPURITY]
• Purinethol, 6-mercaptopurine, 6-MP, Mercaptopurine
• NCGC00091641-16
• Xaluprine
• a thiopurine
• Mercaptopurine (anhydrous)
• A828129
• MFCD00233552
• Mercaptopurina Wellcome
• SCHEMBL12683725
• NSC817004
• C5H4N4S.Na
• CS-1499
• AKOS005224624
• 6H-Purine-6-thione, 1,7-dihydro-
• GTPL7226
• WLN: T56 BM DN FN HNJ ISH
• NSC-759614
• HMS2236L06
• thiohypoxanthine
• Spectrum4_000857
• Purine-6-thione
• CCRIS 2761
• HMS3651G07
• BDBM50423778
• BB 0241023
• MERCAPTOPURINE (MART.)
• HSDB 3235
• HY-13677
• NSC755
• NSC759614
• SPBio_000219
• 6-Merkaptopurin
• UNII-PKK6MUZ20G
• 1194-62-3
• NCGC00188973-02
• KBioSS_001401
• D09UZO
• AB00641894-03
• 6H-Purine-6-thione, 1,3-dihydro-, monosodium salt
• L01BB02
• C01756
• AKOS000275858
• 9H-Purin-6-yl hydrosulfide
• CHEMBL1425
• NCGC00091641-04
• 3,7-dihydro-6H-purine-6-thione
• Puri Nethol
• Mercaptopurin [German]
• SBI-0051437.P004
• BSPBio_001981
• 6 Thiohypoxanthine
• NCGC00094717-06
• NSC 755
• MLS001304953
• IDI1_000493
• Glaxo Wellcome Brand of 6 Mercaptopurine
• AC-11464
• SMR004703503
• s1305
• Purinethol (TN)
• AB00641894-04
• NC00613
• HMS3259N03
• MERCAPTOPURINE (EP IMPURITY)
• SMR000544948
• 7-Mercapto-1,4,6-tetrazaindene
• U-4748
• HMS2091B20
• NINDS_000493
• AB00641894_05
• Purineantimetabolite: inhibits nucleic acid replication
• 9H-Purine-6(1H)-thione
• MERCAPTOPURINE MONOHYDRATE (EP MONOGRAPH)
• KBio2_007499
• NCGC00091641-02
• C02380
• CHEBI:50667
• Spectrum2_000060
• EINECS 200-037-4
• NS00005639
• 6H-Purin-6-thion, monohydrat
• Purin-6-thiol, monohydrat
• UNII-E7WED276I5
• 1,7-Dihydro-6H-purin-6-thion, monohydrat
• CCRIS 5819
• EC 612-090-4
• Purine-6-thiol, monohydrate
• AI3-25013
• 1,7-dihydro-6H-purine-6-thione hydrate (1:1)
• 6-Merkaptopurin, monohydrat
• BRD-K91601245-001-13-8
• BRD-K91601245-001-12-0
• A11391
• NCGC00091641-12
• 1,7-Dihydro-6H-purine-6-thione; 3H-Purine-6-thiol; 6-Thioxopurine; 7-Mercapto-1,3,4,6-tetrazaindene
• DB-026398
• HY-13677R
• FM61589
• HGA93013
• Azathioprine impurity B
• 6-Mercaptopurine (Standard)
• 200-037-4

• MDL： MFCD00233552
• Inchi： 1S/C5H4N4S/c10-5-3-4(7-1-6-3)8-2-9-5/h1-2H,(H2,6,7,8,9,10)
• InChI Key： GLVAUDGFNGKCSF-UHFFFAOYSA-N
• SMILES： S=C1C2=C(N=CN2)NC=N1

Computed Properties

• Exact Mass: 152.01600
• Monoisotopic Mass: 152.015667
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 0
• Topological Polar Surface Area: 85.2

Experimental Properties

• Color/Form: Yellow crystalline powder
• Density: 1.82g/cm3
• Melting Point: 241-244°C
• Boiling Point: 471.018°C at 760 mmHg
• Flash Point: 255.4°C
• Refractive Index: 1.828
• PSA: 89.45000
• LogP: 1.01550
• pka: 7.77, 11.17(at 25℃)
• Vapor Pressure: 0mmHg at 25°C
• Solubility: It is slightly soluble in water and ethanol and almost insoluble in diethyl ether. The crystalline water was lost at 140 ℃. It is soluble in alkaline aqueous solution, but unstable, hydrolyzes slowly, and turns black when exposed to air. Soluble in boiling water.

6-Mercaptopurine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： MissingPhrase-N15.00950417
• Hazardous Material transportation number：3249
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• RTECS：UO9800000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：4°C, protect from light
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones
• Pharmaceutical and Biochemical Products Medical Disease Classifications

Additional information on 6-Mercaptopurine

6-Mercaptopurine: A Comprehensive Overview

6-Mercaptopurine, also known as 6MP, is a critical compound in the field of oncology and immunology. With the CAS Registry Number 50-44-2, this compound has been extensively studied for its role in treating various types of cancers, particularly acute lymphoblastic leukemia (ALL). The compound's structure, consisting of a purine ring with a mercapto group at the sixth position, makes it a unique molecule with significant therapeutic potential.

The discovery and development of 6-Mercaptopurine marked a turning point in cancer chemotherapy. Historically, it was one of the first drugs to demonstrate the feasibility of using antimetabolites to treat cancer. Its mechanism of action involves interfering with nucleic acid synthesis, thereby inhibiting the growth of rapidly dividing cells, such as cancer cells. Recent studies have further elucidated its role in modulating immune responses, opening new avenues for its application in autoimmune diseases.

One of the most notable advancements in recent years is the understanding of 6-Mercaptopurine's bioavailability and metabolism. Research has shown that the compound undergoes significant first-pass metabolism in the liver, which affects its efficacy and toxicity profile. This has led to innovative strategies, such as combining 6MP with other agents to enhance its therapeutic index while minimizing side effects.

Moreover, 6-Mercaptopurine has been a cornerstone in pediatric oncology, particularly in the treatment of ALL. Clinical trials have demonstrated that when used in combination with other chemotherapeutic agents, 6MP significantly improves survival rates. Recent studies have also explored its potential in personalized medicine, where genetic biomarkers are used to predict patient response to 6MP, thereby optimizing treatment regimens.

In addition to its therapeutic applications, 6-Mercaptopurine has been a valuable tool in basic research. Its ability to inhibit DNA and RNA synthesis has made it an essential compound in studying cell cycle regulation and apoptosis. Researchers have also investigated its role in epigenetic modifications, particularly in regulating histone methylation and DNA methylation patterns.

The global market for 6-Mercaptopurine continues to grow due to increasing cancer incidence rates and advancements in chemotherapy protocols. Pharmaceutical companies are investing heavily in optimizing manufacturing processes to ensure consistent supply and reduce costs. Innovations such as continuous manufacturing and green chemistry approaches are being explored to enhance the sustainability of 6MP production.

In conclusion, 6-Mercaptopurine (CAS No. 50-44-2) remains a vital compound in modern medicine, with ongoing research uncovering new applications and improving its therapeutic potential. Its legacy as a groundbreaking anticancer drug continues to inspire further exploration into its mechanisms and clinical uses.